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Compound of Interest |

2,2,3,3,4,4,4-Heptafluorobutyl p-

Compound Name:

toluenesulfonate
CAS No.: 312-66-3
Cat. No.: B1299337

Get Quote

\ J

2,2,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate, commonly referred to as heptafluorobutyl
tosylate, is a specialized organic reagent of significant interest to researchers in medicinal
chemistry, materials science, and synthetic organic chemistry. Its structure uniquely combines
the well-established reactivity of a tosylate leaving group with the distinct physicochemical
properties of a heptafluorobutyl moiety. This combination makes it a powerful tool for
introducing the C4F7 group into a wide array of molecules.

The incorporation of highly fluorinated chains can dramatically alter a molecule's biological and
physical properties, including metabolic stability, lipophilicity, and binding affinity. As such,
reagents like heptafluorobutyl tosylate are indispensable for the rational design of novel
pharmaceuticals and advanced materials. This guide provides a comprehensive overview of its
properties, synthesis, applications, and handling, grounded in established chemical principles
and safety protocols.

Core Chemical Identity and Properties
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The foundational information for 2,2,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate is
summarized below. Its Chemical Abstracts Service (CAS) number is 312-66-3.[1][2][3]

Identifier Value

2,2,3,3,4,4,4-Heptafluorobutyl p-

toluenesulfonate[1]

Chemical Name

CAS Number 312-66-3[2]

Molecular Formula C11HoF703S[1][2]

Molecular Weight 354.24 g/mol [1][2]

InChl Key NVBRUIASHQWABC-UHFFFAOYSA-N[1]

Physicochemical Data:

The physical properties of this reagent are critical for its use in experimental settings. It exists

as a low-melting solid, which requires appropriate storage and handling considerations.

Property Value Source
) i ) Inferred from similar
Appearance White to off-white solid
compounds

Melting Point 30 °C[2] INDOFINE Chemical Company

N ) 120 °C at 1,007 hPa (approx. ) )
Boiling Point Sigma-Aldrich

755 mmHg)

Density 1.645 g/mL at 25 °C Sigma-Aldrich

Synthesis and Mechanism: The Esterification of a

Fluorinated Alcohol

The synthesis of 2,2,3,3,4,4,4-heptafluorobutyl p-toluenesulfonate is a classic example of

sulfonate ester formation, typically achieved by reacting the corresponding alcohol with p-

toluenesulfonyl chloride (TsClI) in the presence of a base.
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Causality in Experimental Design:

e The Alcohol: The starting material is 2,2,3,3,4,4,4-heptafluoro-1-butanol. The electron-
withdrawing nature of the fluoroalkyl chain makes the alcohol's hydroxyl group less
nucleophilic than its non-fluorinated counterparts.

» The Sulfonylating Agent: p-Toluenesulfonyl chloride (TsCl) is the standard reagent for
introducing the tosylate group. The sulfur atom is highly electrophilic, making it susceptible to
nucleophilic attack.

e The Base: A base, such as pyridine or a tertiary amine, is essential. It serves two primary
roles: first, to deprotonate the alcohol, increasing its nucleophilicity, and second, to neutralize
the hydrochloric acid (HCI) byproduct of the reaction, driving the equilibrium towards the
product. Standard aqueous bases like NaOH can also be used, but require careful
temperature control.[4]
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Caption: General synthesis pathway for heptafluorobutyl tosylate.
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Detailed Experimental Protocol (Exemplary)

This protocol is a representative procedure based on standard methods for tosylate synthesis.

[4]

Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
thermometer, and a nitrogen inlet, add 2,2,3,3,4,4,4-heptafluoro-1-butanol (1.0 eq).

Solvent and Base: Dissolve the alcohol in anhydrous pyridine (or dichloromethane with
triethylamine) and cool the mixture to 0 °C in an ice bath. The solvent choice is critical; polar
aprotic solvents are typically effective.[5]

Reagent Addition: Slowly add p-toluenesulfonyl chloride (TsCl, approx. 1.1 eq) portion-wise
to the stirred solution, ensuring the temperature does not exceed 5 °C. The slight excess of
TsCl ensures complete conversion of the alcohol.

Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature
and stir for an additional 12-16 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Workup: Upon completion, pour the reaction mixture into cold dilute HCI (aq) to neutralize
excess pyridine. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate
or diethyl ether).

Purification: Combine the organic extracts, wash with saturated sodium bicarbonate solution,
then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate under reduced pressure.

Isolation: The crude product can be purified by column chromatography on silica gel or by
distillation under reduced pressure to yield the pure 2,2,3,3,4,4,4-heptafluorobutyl p-
toluenesulfonate.

Applications in Synthetic Chemistry: A
Heptafluorobutyl Donor

The primary utility of heptafluorobutyl tosylate lies in its function as an efficient alkylating agent

in nucleophilic substitution reactions. The tosylate group is an excellent nucleofuge (leaving
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group) due to the ability of the sulfonate anion to delocalize its negative charge, making it very
stable upon departure.[6]

This allows for the facile introduction of the heptafluorobutyl group onto a variety of
nucleophiles, a critical step in the synthesis of new drug candidates and fluorinated polymers.

[ Nucleophile (Nu:~) Nucleophilic Fluorinated Product
e.g., R-O7, R-NHz, R-S~ Attack T TTTTT T T T~ - (Nu-R_f)
""" SN2 Transition State \/'

(R_f-OTs) Excellent Leaving Group

e NeeROTS e
C—Ieptaﬂuorobutyl Tosylate] __________________ "( Tosylate Anion (TsO~)
( )

Click to download full resolution via product page
Caption: Use in nucleophilic substitution (SN2) reactions.
Field-Proven Insights:

o Pharmaceutical Development: In drug discovery, introducing a heptafluorobutyl group can
enhance a molecule's metabolic stability by blocking sites susceptible to enzymatic oxidation
(e.g., by Cytochrome P450 enzymes). It also significantly increases lipophilicity, which can
improve membrane permeability and oral bioavailability. Analogous fluorinated sulfonates are
key intermediates in pharmaceutical synthesis.[7]

» Materials Science: This reagent is valuable for synthesizing fluorinated monomers, which
can be polymerized to create materials with low surface energy, high thermal stability, and
chemical resistance.[7] Such polymers are used in hydrophobic coatings, advanced
lubricants, and optical materials.

o Agrochemicals: Similar to pharmaceuticals, the introduction of fluorinated moieties can
enhance the efficacy and environmental persistence of pesticides and herbicides.

Spectroscopic Data Analysis

For a research scientist, verifying the structure and purity of a reagent is paramount. While a
dedicated spectrum for this specific compound is not publicly available, its structure allows for a
confident prediction of its key spectroscopic features.
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e 'H NMR (Proton NMR):

o Aromatic Protons: Two doublets would be expected in the aromatic region (~7.4-7.9 ppm),
corresponding to the AA'BB' system of the p-substituted benzene ring of the tosyl group.

o Methylene Protons (-CH2-): A triplet would appear for the two protons on the carbon
adjacent to the oxygen (~4.5-4.8 ppm), split by the adjacent CF2 group.

o Methyl Protons (-CHs): A singlet for the three protons of the methyl group on the tosyl ring
would be present in the upfield region (~2.4 ppm).

e 9F NMR (Fluorine NMR):
o -CF3 Group: A triplet corresponding to the terminal trifluoromethyl group.

o -CF2- Groups: Two distinct multiplets for the two non-equivalent difluoromethylene groups,
showing complex coupling to each other and to the terminal CFs group.

e 13C NMR (Carbon NMR): Distinct signals for the methyl carbon, the aromatic carbons (with
four unique signals due to symmetry), the methylene carbon (-CHz-), and the three unique
fluorinated carbons would be visible.

IR (Infrared) Spectroscopy:

o S=0 Stretching: Strong, characteristic absorption bands around 1360 cm~ (asymmetric)
and 1175 cm~1 (symmetric) for the sulfonate group.[8]

o C-F Stretching: Strong, complex absorptions in the fingerprint region, typically between
1100-1350 cm~1.

o Aromatic C-H and C=C: Signals characteristic of a substituted benzene ring.

e Mass Spectrometry (MS): Analysis by techniques like GC-MS would show a molecular ion
peak (M*) and characteristic fragmentation patterns, such as the loss of the tosylate group or
cleavage of the fluoroalkyl chain. Studies on similar heptafluorobutyl esters provide a
reference for expected fragmentation.[9]
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Safety, Handling, and Storage

2,2,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate is a hazardous chemical that requires
strict safety protocols. The information is consolidated from supplier Safety Data Sheets (SDS).
[10]

GHS Hazard Classification:

Hazard Class Category Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ) H314: Causes severe skin
Skin Corrosion Sub-category 1B
burns and eye damage
) H314: Causes severe skin
Serious Eye Damage Category 1

burns and eye damage

Self-Validating Handling Protocol:

o Engineering Controls: Always handle this substance inside a certified chemical fume hood to
avoid inhalation of vapors or aerosols.

o Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before use and use proper removal technique.

o Eye Protection: Use chemical safety goggles and a face shield.
o Lab Coat: A flame-retardant lab coat is mandatory. Ensure it is fully buttoned.
o Emergency Procedures:

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
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easy to do. Seek immediate medical attention from an ophthalmologist.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,
give two glasses of water to drink. Seek immediate medical attention.

o Spills: Evacuate the area. Cover drains. Absorb the spill with an inert, non-combustible
material (e.g., vermiculite, sand) and collect it in a sealed container for hazardous waste
disposal.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[10] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299337/docs#introduction-a-versatile-building-
block-in-fluorine-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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